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Compound of Interest

Compound Name: Antimony oxalate

Cat. No.: B093564

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for antimony oxalate,
compiled from available safety data sheets and toxicological literature. It is intended to inform
researchers, scientists, and drug development professionals on the potential hazards, safe
handling procedures, and emergency responses associated with this compound.

Chemical and Physical Properties

Antimony oxalate is an inorganic compound that is highly insoluble in water. Upon heating
(calcination), it converts to antimony oxide.[1]
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Property Value Source
Molecular Formula C6012Sh2 [21[3114]
Molecular Weight 507.58 g/mol [11[2][3]
CAS Number 16455-98-4 [21[31[4]
EC Number 240-506-0 [1][2]
Appearance Powder [1]
Solubility in H20 Insoluble [1]

Antimony(lll) oxalate;
Synonyms o : [1](2]
diantimony(3+) trioxalate

Toxicological Information

Antimony oxalate is classified as harmful if swallowed or inhaled.[5] It is also toxic to aquatic
life with long-lasting effects.[5]

Acute Toxicity

While specific LD50 (oral) and LC50 (inhalation) values for antimony oxalate are not readily
available in the reviewed literature, the harmonized classification under GHS indicates acute
toxicity. The compound is labeled with H-phrases H302 (Harmful if swallowed) and H332
(Harmful if inhaled).[5] For comparison, other antimony compounds have reported oral LD50
values in rats ranging from 1,115 mg/kg to 20,000 mg/kg depending on the specific compound.

[6]

Skin and Eye Irritation

Antimony oxalate is not classified as a skin or eye irritant.[5]

Chronic Toxicity and Carcinogenicity

There is no classification for antimony oxalate regarding germ cell mutagenicity,
carcinogenicity, or reproductive toxicity.[5] However, some studies on other antimony
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compounds have suggested a potential for carcinogenicity with chronic inhalation exposure in
animal studies.[7]

Toxicokinetics

Antimony compounds can be absorbed through inhalation, ingestion, and dermal contact.[8]
The trivalent form of antimony, which includes antimony oxalate, is primarily excreted in the
feces, with a smaller amount eliminated in the urine.[9] Pentavalent antimony, in contrast, is
mainly excreted through urine.[9][10] Antimony can distribute throughout the body, with higher
concentrations found in the liver, red blood cells, and thyroid.[9] The trivalent form of antimony
has a slower elimination rate compared to the pentavalent form.[10]

Molecular Mechanism of Toxicity

The toxicity of antimony compounds is believed to stem from their ability to inactivate various
enzymes, particularly those containing thiol groups.[10] A key mechanism of antimony-induced
cellular damage is the generation of oxidative stress.

Signaling Pathway of Antimony-Induced Oxidative
Stress

Antimony (Ill) compounds can enter the cell and induce the production of reactive oxygen
species (ROS). This leads to a cascade of events including lipid peroxidation and a decrease in
the mitochondrial membrane potential, which can ultimately trigger apoptosis (programmed cell
death).

Cellular Environment

Mitochondrial Dysfunction
(Decreased Membrane Potential)

Apoptosis

Reactive Oxygen
Species (ROS) Generation

Antimony (1il)

Cell Membrane

Lipid Peroxidation
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Caption: Antimony (I11) induced oxidative stress pathway.

Hazard Identification and Classification

Hazard Class Category Hazard Statement

Acute toxicity (oral) 4 H302: Harmful if swallowed

Acute toxicity (inhalation) 4 H332: Harmful if inhaled

Hazardous to the aquatic ) H411: Toxic to aquatic life with

environment - chronic hazard long lasting effects
Source:[5]

Safe Handling and Storage
Handling

e Avoid breathing dust, fume, gas, mist, vapors, or spray.[5][11]

Wash hands thoroughly after handling.[5][11]

Do not eat, drink, or smoke when using this product.[5][11]

Use only outdoors or in a well-ventilated area.[5]

Obtain special instructions before use.[11]

Keep the container tightly closed in a cool, well-ventilated place.[11]

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate PPE. General
recommendations include:

o Eye/Face Protection: Safety glasses with side-shields or chemical goggles.

» Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber), and a lab coat.
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» Respiratory Protection: A NIOSH-approved particulate respirator (e.g., N95) if dust is
generated and ventilation is inadequate.[12]

Emergency Procedures
First Aid Measures

Exposure to
Antimony Oxalate

Roufes of Exposure and First Ai

Remove to fresh air. Rinse mouith. Rinse cautiously with water for several minutes
Keep comfortable for breathing. Call a POISON CENTER/doctor Brush off loose particles. Remove contact)llenses if present and easy to d;)
Call a POISON CENTER/doctor if you feel unwell. Rinse skin with water/shower. es, IT pres Y .

R ] o Continue rinsing.
if you feel unwell. Do NOT induce vomiting.

Click to download full resolution via product page

Caption: First aid procedures for antimony oxalate exposure.

Fire-Fighting Measures

e Suitable Extinguishing Media: Water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.

» Unsuitable Extinguishing Media: A solid water stream may be inefficient.
e Hazardous Combustion Products: Carbon monoxide (CO) and carbon dioxide (CO2).[5]

» Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear.

Accidental Release Measures
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» Personal Precautions: Evacuate unnecessary personnel. Wear appropriate personal
protective equipment (see Section 5.2). Avoid dust formation.

e Environmental Precautions: Avoid release to the environment.[5] Prevent entry into drains
and waterways.

» Methods for Cleaning Up: Use a dust suppressant if necessary. Collect spilled material
mechanically (e.g., with a HEPA-filtered vacuum) and place it in a suitable, labeled container
for disposal.

Disposal Considerations

Dispose of contents and containers in accordance with local, regional, national, and
international regulations. Antimony oxalate is considered hazardous waste and should be
disposed of at an approved waste disposal plant.[5]

Experimental Protocols
Representative In Vitro Cytotoxicity Assay Workflow

This is a general workflow for assessing the cytotoxicity of a compound like antimony oxalate
using a colorimetric assay such as the MTT assay. This protocol would need to be optimized for
the specific cell line and experimental conditions.
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Caption: General workflow for an in vitro cytotoxicity assay.
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Chemical Safety Risk Assessment Workflow

A systematic risk assessment is crucial before handling any hazardous chemical. The following
diagram outlines a general workflow for conducting a chemical risk assessment.

Start: New Experiment
with Antimony Oxalate

1. Identify Hazards
(Review SDS and Literature)

;

2. Assess Potential Exposure
(Routes, Duration, Frequency)

;

3. Evaluate Risks
(Likelihood and Severity of Harm)

4. Implement Control Measures
(Elimination, Substitution, Engineering,
Administrative, PPE)

5. Review and Monitor
(Are controls effective?)

Proceed with Experiment Re-evaluate and Modify Controls
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Caption: Workflow for chemical safety risk assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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